Einecs 234-435-4

• CAS No.: 12003-70-2
• Molecular Formula: AlMn3+3
• Molecular Weight: 191.79567 g/mol
• IUPAC Name: aluminum;manganese
• InChI: InChI=1S/Al.3Mn/q+3
• InChI Key: XTCJSAMDLIVJCP-UHFFFAOYSA-N
• Canonical SMILES: [Al+3].[Mn].[Mn].[Mn]

Description

Einecs 234-435-4 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Preparation Methods

The preparation methods for Einecs 234-435-4 involve specific synthetic routes and reaction conditions. Industrial production methods typically include large-scale synthesis processes that ensure the compound’s purity and consistency. Detailed information on the exact synthetic routes and reaction conditions is often proprietary and may vary depending on the manufacturer .

Chemical Reactions Analysis

Key Observations from Search Results

The provided sources focus on:

• EINECS 238-420-3 (magnesium platinum tetracyanide)

• EINECS 234-853-7 (lead oxide sulfate)

• General chemical reaction databases (e.g., CAS Reactions, NIST WebBook)

• The EC Inventory lists EINECS, ELINCS, and NLP compounds but does not include 234-435-4 .

No results mention EINECS 234-435-4 , suggesting it may not be widely indexed in major chemical databases or literature.

Possible Explanations for Absence

• Typographical Error : Verify the EINECS number for accuracy. Common EINECS identifiers include 234-853-7 (lead oxide sulfate) and 238-420-3 (magnesium platinum tetracyanide) , but 234-435-4 does not align with these patterns.

• Niche or Obsolete Compound : The compound may be either:

  • A specialized chemical with limited documentation.

  • Deprecated or reclassified under newer regulatory frameworks (e.g., REACH).

• Data Gaps : Some chemicals, particularly older or less studied ones, may lack comprehensive reaction data in public databases.

Recommendations for Further Research

• Confirm the EINECS Number : Cross-reference with official EU databases (e.g., ECHA CHEM ) or the EC Inventory .

• Search Alternative Identifiers : Use synonyms, CAS numbers, or molecular formulas if available.

• Consult Specialized Databases : Explore proprietary databases like CAS Reactions or the MACiE database (mentioned in reaction mechanism studies ), though access may require institutional subscriptions.

Limitations of Available Data

The provided search results emphasize general reaction mechanisms , regulatory information , and database tools , but none directly address This compound . Without specific data, a detailed reaction analysis cannot be generated.

Scientific Research Applications

Einecs 234-435-4 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthesis processes. In biology, it may be employed in studies involving cellular mechanisms and biochemical pathways. In medicine, the compound could be investigated for its potential therapeutic effects. Industrial applications include its use in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of Einecs 234-435-4 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular enzymes or receptors, thereby influencing biochemical processes within cells. The exact molecular targets and pathways involved can vary depending on the context of its use .

Comparison with Similar Compounds

Einecs 234-435-4 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or functional groups. The specific properties and applications of this compound that set it apart from these similar compounds can be identified through detailed comparative analysis .

Biological Activity

EINECS 234-435-4 refers to a specific chemical compound that has been subject to various studies to assess its biological activity. This article compiles research findings, case studies, and relevant data tables to provide a comprehensive overview of the biological properties of this compound.

Overview of this compound

This compound is listed in the European Inventory of Existing Commercial Chemical Substances (EINECS) and is regulated under the REACH (Registration, Evaluation, Authorisation, and Restriction of Chemicals) framework. The compound's registration dossier includes essential information regarding its chemical properties, potential hazards, and biological activities.

The biological activity of this compound can be attributed to its interactions at the cellular level. Research indicates that the compound may exhibit:

• Cytotoxicity : Studies have shown that this compound can induce cell death in various human cell lines. The cytotoxic effects are often assessed using assays such as MTT or LDH release.
• Genotoxicity : There is evidence suggesting that this compound may cause DNA damage, which is a critical factor in evaluating its safety profile. Genotoxicity tests typically involve the Ames test or micronucleus assay.

In Vitro Studies

Recent studies utilizing induced pluripotent stem cell (iPSC)-derived models have provided insights into the compound's effects on human tissues. A study involving various human cell types demonstrated that this compound impacts gene expression and cellular viability:

Cell Type	Assay Type	Observed Effect
iPSC-derived Hepatocytes	Cytotoxicity	Significant reduction in viability
iPSC-derived Cardiomyocytes	Genotoxicity	Increased DNA strand breaks
MCF7 (breast cancer)	Phenotypic Assay	Altered proliferation rates

Case Studies

One notable case study examined the effects of this compound on liver and heart cells derived from iPSCs. The findings highlighted:

• Dose-Response Relationship : Higher concentrations of this compound correlated with increased cytotoxicity in hepatocytes.
• Transcriptional Changes : Gene expression profiling revealed upregulation of stress response genes, indicating cellular distress.

This tiered testing strategy illustrates the compound's potential risks when used in consumer products or industrial applications.

Regulatory Considerations

Under REACH regulations, substances like this compound require comprehensive safety assessments before market authorization. The European Chemicals Agency (ECHA) mandates that manufacturers provide data on toxicity, including:

• Chemical Safety Assessments : Evaluating potential health hazards based on available data.
• Alternative Testing Methods : Encouraging the use of in vitro methods to reduce reliance on animal testing.